Cas no 1934428-47-3 (3-(3-methylbutan-2-yl)oxyazetidine)

• Product Name: 3-(3-methylbutan-2-yl)oxyazetidine
• CAS No: 1934428-47-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6424540
• PubChem ID: 126993493
• Update Time: 2025-11-06

3-(3-methylbutan-2-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbutan-2-yl)oxyazetidine
• Azetidine, 3-(1,2-dimethylpropoxy)-
• 3-[(3-Methylbutan-2-yl)oxy]azetidine
• 1934428-47-3
• EN300-1146664

• Inchi： 1S/C8H17NO/c1-6(2)7(3)10-8-4-9-5-8/h6-9H,4-5H2,1-3H3
• InChI Key： VYUPGPIYAPMZRG-UHFFFAOYSA-N
• SMILES： N1CC(OC(C)C(C)C)C1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 177.6±33.0 °C(Predicted)
• pka: 9.67±0.40(Predicted)

Additional information on 3-(3-methylbutan-2-yl)oxyazetidine

Comprehensive Overview of 3-(3-methylbutan-2-yl)oxyazetidine (CAS No. 1934428-47-3)

3-(3-methylbutan-2-yl)oxyazetidine (CAS No. 1934428-47-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its potential in drug discovery. The 3-methylbutan-2-yl ether moiety enhances its lipophilicity, making it a candidate for improving bioavailability in medicinal chemistry applications.

Recent trends in AI-driven drug discovery and green chemistry have spurred interest in compounds like 3-(3-methylbutan-2-yl)oxyazetidine. Researchers are exploring its role in fragment-based drug design (FBDD) and as a bioisostere for optimizing lead compounds. Its CAS No. 1934428-47-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening (HTS) workflows.

The compound’s synthesis typically involves nucleophilic substitution reactions between azetidinols and 3-methylbutan-2-yl derivatives. Advances in flow chemistry and catalytic methods have improved its scalable production, aligning with the industry’s shift toward sustainable manufacturing. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, critical for regulatory compliance in preclinical studies.

In agrochemicals, 3-(3-methylbutan-2-yl)oxyazetidine is investigated as a synergist for enhancing pesticide efficacy. Its mode of action may involve enzyme inhibition or membrane disruption, though detailed mechanistic studies are ongoing. Environmental fate studies address concerns about biodegradability and ecotoxicology, key topics in regulatory science.

From a commercial perspective, suppliers list CAS 1934428-47-3 under categories like building blocks and fine chemicals. Pricing trends correlate with demand from contract research organizations (CROs) and academic labs. Patent filings highlight its utility in cancer therapeutics and CNS disorders, reflecting broader interest in small-molecule modulators.

Safety data sheets (SDS) for 3-(3-methylbutan-2-yl)oxyazetidine emphasize standard handling protocols for organic compounds, including PPE and ventilation. Its logP and pKa values are often queried in ADMET prediction tools, underscoring its integration into computational chemistry pipelines. Future research may explore its chiral resolution for enantioselective applications.

In summary, 3-(3-methylbutan-2-yl)oxyazetidine (CAS No. 1934428-47-3) exemplifies the intersection of structural innovation and applied chemistry. Its versatility across life sciences and material science ensures sustained relevance, particularly in personalized medicine and smart agrochemicals—areas dominating current scientific discourse.